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Compound of Interest

Compound Name: Prilocaine Hydrochloride

Cat. No.: B1662218

Introduction

Prilocaine hydrochloride is a local anesthetic of the amino amide classification, chemically
related to lidocaine.[1] It is widely utilized in medical and dental procedures to induce
temporary, reversible local anesthesia.[2][3] Its primary function is to block nerve impulses,
thereby preventing the sensation of pain in a specific area of the body.[4][5] This technical
guide provides an in-depth overview of the molecular structure, physicochemical properties,
mechanism of action, and key experimental protocols related to Prilocaine hydrochloride,
intended for researchers, scientists, and professionals in drug development.

Molecular Identity and Structure

Prilocaine hydrochloride is the hydrochloride salt form of prilocaine.[1] The presence of the
hydrochloride moiety renders the molecule water-soluble, facilitating its use in injectable
formulations.[6]

Below is a diagram representing the core molecular structure of Prilocaine.
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1. Toluene 2. Nitration 3. Reduction & Separation 4. Acylation 5. Amination 6. Salt Formation Prilocaine HCI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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